Cas no 2228757-56-8 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-1-carboxylic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-1-carboxylic acid
• CAS No: 2228757-56-8
• MF: C₂₆H₁₉NO₄
• MW: 409.433367013931
• CID: 5261850
• Update Time: 2025-05-22

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-1-carboxylic acid

• Inchi： 1S/C26H19NO4/c28-25(29)23-14-17(13-16-7-1-2-8-18(16)23)27-26(30)31-15-24-21-11-5-3-9-19(21)20-10-4-6-12-22(20)24/h1-14,24H,15H2,(H,27,30)(H,28,29)
• InChI Key： MEXVYFMMMUZNSN-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=C2C(C=CC=C2)=CC(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=C1

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-1-carboxylic acid

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-1-carboxylic acid: A Comprehensive Overview

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-1-carboxylic acid, also known by its CAS registry number 2228757-56-8, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, materials science, and analytical chemistry. This compound is notable for its unique structure, which combines a naphthalene core with a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable building block in organic synthesis.

The synthesis of this compound typically involves multi-step processes, often leveraging advanced methodologies such as Suzuki coupling or Stille coupling to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of producing this compound, particularly in enantioselective contexts. The integration of fluorenylmethoxycarbonyl (Fmoc) groups into organic molecules has been a focal point of research due to their role as protective groups in peptide synthesis and their potential in drug delivery systems.

Structurally, the compound features a naphthalene ring system substituted at the 1-position with a carboxylic acid group and at the 3-position with an Fmoc-amino group. This substitution pattern imparts unique electronic and steric properties, making it highly versatile for various applications. For instance, the Fmoc group serves as an excellent protecting group for amino acids during peptide synthesis, ensuring stability during reaction sequences while being easily removable under specific conditions.

Recent studies have explored the use of this compound in the development of novel materials, such as stimuli-responsive polymers and advanced drug delivery systems. Its ability to undergo reversible chemical transformations under mild conditions makes it an ideal candidate for these applications. Furthermore, the compound has shown promise in bioconjugation chemistry, where its functional groups facilitate the attachment of biomolecules to synthetic surfaces, opening avenues for biosensor development and diagnostic tools.

In terms of pharmacological applications, this compound has been investigated for its potential as a prodrug or drug carrier. The Fmoc group's ability to act as a biodegradable linker enables controlled drug release mechanisms, which are critical in targeted therapy. Preclinical studies have demonstrated its biocompatibility and efficacy in delivering therapeutic agents to specific tissues without significant systemic toxicity.

The physical and chemical properties of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-1-carboxylic acid have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation, solubility profiles, and thermal stability, which are essential for optimizing its use in various chemical processes.

From an environmental perspective, researchers have also evaluated the biodegradability and eco-toxicity of this compound. Findings indicate that under controlled conditions, it undergoes efficient biodegradation without posing significant risks to aquatic ecosystems. This aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-1-carboxylic acid, CAS No. 2228757-56-8, stands out as a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and material science, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new potentials for this compound, its role in advancing pharmaceuticals and materials science is expected to grow significantly.